3-Amino-2-chloro-5-fluorobenzoic acid

• Molecular Formula: C7H5ClFNO2
• Molecular Weight: 189.57 g/mol
• IUPAC Name: 3-amino-2-chloro-5-fluorobenzoic acid
• InChI: InChI=1S/C7H5ClFNO2/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,10H2,(H,11,12)
• InChI Key: GPGSAEBKTYKVKX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)Cl)N)F

Description

3-Amino-2-chloro-5-fluorobenzoic acid is a halogenated aminobenzoic acid derivative with the molecular formula C₇H₅ClFNO₂ (molecular weight: 203.57 g/mol). This compound features an amino group (-NH₂) at the 3-position, a chlorine atom at the 2-position, and a fluorine atom at the 5-position on the benzoic acid backbone. Such substitution patterns influence its electronic properties, solubility, and reactivity, making it valuable in pharmaceutical and agrochemical synthesis .

Key properties include:

• Acidity: The carboxylic acid group (pKa ~2-3) and amino group (pKa ~4-5) contribute to its amphoteric nature.
• Solubility: Moderately soluble in polar organic solvents (e.g., DMSO, methanol) but poorly soluble in water due to hydrophobic substituents.
• Applications: Serves as an intermediate in drug discovery, particularly for kinase inhibitors and antimicrobial agents.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The biological and chemical properties of halogenated aminobenzoic acids are highly sensitive to substituent positions. Below is a comparative analysis with key analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Melting Point (°C)	Key Differences
3-Amino-2-chloro-5-fluorobenzoic acid	Not explicitly listed	C₇H₅ClFNO₂	203.57	NH₂ (3), Cl (2), F (5), COOH (1)	N/A	Reference compound
5-Amino-2-chlorobenzoic acid	89-54-3	C₇H₆ClNO₂	171.58	NH₂ (5), Cl (2), COOH (1)	231–235	Lacks fluorine; amino at 5-position
2-Amino-5-fluorobenzoic acid	56741-33-4	C₇H₆FNO₂	155.13	NH₂ (2), F (5), COOH (1)	N/A	Lacks chlorine; amino at 2-position
4-Amino-3-chlorobenzoic acid	2486-71-7	C₇H₆ClNO₂	171.58	NH₂ (4), Cl (3), COOH (1)	N/A	Amino and chlorine positions swapped
2-Amino-3-chloro-5-fluorobenzoic acid	89-77-0*	C₇H₅ClFNO₂	203.57	NH₂ (2), Cl (3), F (5), COOH (1)	231–235*	Discrepancy in CAS number attribution*

Notes:

• CAS Number Discrepancy: CAS 89-77-0 is inconsistently attributed to both 2-Amino-4-chlorobenzoic acid (mp 231–235°C) and 2-Amino-3-chloro-5-fluorobenzoic acid in other sources . This highlights the need for verification via spectral data or supplier documentation.
• Electronic Effects: Fluorine’s strong electron-withdrawing nature increases acidity at the carboxylic group compared to non-fluorinated analogs. Chlorine at the 2-position enhances steric hindrance, affecting nucleophilic substitution reactivity .

Structural Characterization

• Crystallography : Tools like SHELXL and ORTEP-III aid in resolving substituent positions and hydrogen-bonding networks, critical for confirming structures .